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Compound of Interest

Compound Name: Homosalate-d4

Cat. No.: B12415707

For scientists and professionals engaged in drug development and related research, the
procurement of high-quality internal standards is a critical step in ensuring the accuracy and
reliability of analytical data. This technical guide provides an in-depth overview of suppliers for
Homosalate-d4, a deuterated form of the common UV filtering agent, Homosalate. This
document outlines key technical data, supplier information, and a procedural workflow for
sourcing this compound.

Supplier and Product Overview

Several reputable chemical suppliers offer Homosalate-d4 for research and development
purposes. The following table summarizes the available quantitative data from prominent
suppliers to facilitate a comparative analysis for procurement.
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) Catalog ] ] Molecular Pack Size
Supplier Purity Formulation .
Number Formula Options
A5 mg/ml
=299% o
Cayman solution in -
] 34455 deuterated Ci16H18D403 Not specified
Chemical methyl
forms (d1-d4)
acetate
LGC Not explicitly » . » 1 mg, 2.5 mg,
) Not specified Not specified Not specified
Standards provided 10 mg
MedchemExp N N N
HY-112891S Not specified Not specified C16H18D403 Not specified

ress

Note: "Not specified" indicates that the information was not readily available on the product's
primary web page.

Experimental Applications and Protocols

Primary Application: Internal Standard for Quantification

Homosalate-d4 is primarily intended for use as an internal standard in analytical methods such
as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS) for the quantification of Homosalate.[1] The deuterated analog exhibits
similar chemical and physical properties to the parent compound, allowing it to co-elute and
ionize similarly, while its distinct mass-to-charge ratio enables accurate quantification.

General Protocol for Use as an Internal Standard:

o Standard Preparation: Prepare a stock solution of Homosalate-d4 in a suitable organic
solvent (e.g., methyl acetate, chloroform) at a known concentration. Cayman Chemical
provides a 5 mg/ml solution in methyl acetate.[1]

o Sample Spiking: A precise volume of the Homosalate-d4 internal standard solution is added
to all calibration standards, quality control samples, and unknown samples prior to sample
extraction and analysis. The final concentration of the internal standard should be consistent
across all samples.
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o Extraction: Perform the sample extraction procedure to isolate the analytes of interest,
including Homosalate and Homosalate-d4.

 Instrumental Analysis: Analyze the extracted samples using a validated GC-MS or LC-MS
method.

» Data Analysis: The peak area ratio of Homosalate to Homosalate-d4 is calculated for each
sample. A calibration curve is generated by plotting the peak area ratios of the calibration
standards against their corresponding concentrations. The concentration of Homosalate in
the unknown samples is then determined from this calibration curve.

Workflow for Sourcing Homosalate-d4

The process of identifying and procuring Homosalate-d4 can be streamlined by following a
logical workflow. The diagram below illustrates the key steps involved, from initial supplier
identification to the final acquisition of the compound for research use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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